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Compound of Interest

Compound Name:

trans-4-

(Hydroxymethyl)cyclohexanecarbo

xylic Acid

Cat. No.: B086831 Get Quote

Technical Support Center: trans-4-
(Hydroxymethyl)cyclohexanecarboxylic Acid
This guide provides researchers, scientists, and drug development professionals with essential

information for the proper handling, storage, and disposal of trans-4-
(Hydroxymethyl)cyclohexanecarboxylic Acid, along with troubleshooting for common

experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with trans-4-
(Hydroxymethyl)cyclohexanecarboxylic Acid?

This compound is classified with the following hazards:

Harmful if swallowed (H302).[1][2]

Causes skin irritation (H315).[1][3][4]

Causes serious eye irritation (H319).[1][3][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b086831?utm_src=pdf-interest
https://www.benchchem.com/product/b086831?utm_src=pdf-body
https://www.benchchem.com/product/b086831?utm_src=pdf-body
https://www.benchchem.com/product/b086831?utm_src=pdf-body
https://www.benchchem.com/product/b086831?utm_src=pdf-body
https://www.benchchem.com/product/b086831?utm_src=pdf-body
https://www.benchchem.com/product/b086831?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-76199/trans-4-Hydroxycyclohexanecarboxylic-acid-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/sds/aldrich/101834
https://file.medchemexpress.com/batch_PDF/HY-76199/trans-4-Hydroxycyclohexanecarboxylic-acid-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://www.tcichemicals.com/BE/en/sds/H1175_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-76199/trans-4-Hydroxycyclohexanecarboxylic-acid-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://www.tcichemicals.com/BE/en/sds/H1175_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harmful if inhaled (H332).[1]

May cause respiratory irritation (H335).[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

Appropriate PPE should always be worn to minimize exposure. This includes:

Eye Protection: Safety glasses with side shields or goggles.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[4][5]

Body Protection: A standard laboratory coat.[5]

Respiratory Protection: Use in a well-ventilated area. A respirator may be necessary if dust is

generated.[1][5]

Q3: What are the proper storage conditions for this compound?

For long-term stability, the compound in its solid (powder) form should be stored under the

following conditions:

Keep the container tightly sealed in a dry, cool, and well-ventilated area.[1][4][6]

Recommended long-term storage temperature is often -20°C.[1][7] For shorter periods,

storage at room temperature is also acceptable.[8]

Solutions in solvents should be stored at -80°C for up to one year.[7]

Q4: What are the recommended first-aid measures in case of exposure?

In the event of accidental exposure, follow these first-aid guidelines:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. If irritation persists, seek medical attention.[1][4][6]

Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,

get medical advice. Contaminated clothing should be removed and washed before reuse.[4]
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[6][9]

Inhalation: Move the individual to fresh air. If breathing is difficult or if they feel unwell, call a

poison center or doctor.[6][9]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2][5]

Troubleshooting Guide
Issue: The compound is difficult to dissolve.

Solution 1: Verify the appropriate solvent. This compound is soluble in Dimethyl Sulfoxide

(DMSO) and methanol.[7][8][10]

Solution 2: Use sonication. For DMSO, sonication is recommended to aid dissolution, with

concentrations up to 28 mg/mL (194.22 mM) being achievable.[7]

Solution 3: Prepare solutions fresh. It is recommended that working solutions be prepared

and used immediately to avoid stability issues.[7]

Issue: Precipitation is observed in a previously prepared stock solution.

Cause: The solution may have been stored at a temperature that is too low, causing the

solute to fall out of solution, or the solvent may have evaporated over time, increasing the

concentration beyond its solubility limit.

Solution: Gently warm the solution and use sonication to try and redissolve the precipitate. If

the issue persists, the solution may need to be remade. To prevent this, ensure containers

are sealed tightly and stored at the recommended temperatures.[7]

Data Presentation
The following table summarizes key quantitative data for trans-4-
(Hydroxymethyl)cyclohexanecarboxylic Acid.
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Property Value Source(s)

Molecular Formula C₇H₁₂O₃ or C₈H₁₄O₃ [1][3]

Molecular Weight 144.17 g/mol or 158.19 g/mol [1][3]

Appearance
White to light yellow powder or

crystal
[4][8][11]

Melting Point 141 - 145°C [4][8]

Solubility in DMSO 28 mg/mL (with sonication) [7]

Powder Storage Temp.
Room Temperature or -20°C

(long term)
[1]

In-Solvent Storage -80°C (up to 1 year) [7]

Experimental Protocol
Protocol: Preparation of a 100 mM Stock Solution in DMSO

This protocol details the steps to prepare a stock solution, a common procedure in many

research applications.

Preparation: Conduct all work in a chemical fume hood. Ensure all required PPE (gloves, lab

coat, safety goggles) is worn.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

14.42 mg of trans-4-(Hydroxymethyl)cyclohexanecarboxylic Acid (using MW 144.17

g/mol ) into the tube.

Solubilization: Add 1 mL of high-purity DMSO to the tube.

Mixing: Vortex the tube briefly and then place it in a sonicator bath. Sonicate until the solid is

completely dissolved. A clear solution should be obtained.[7][10]

Storage: If not for immediate use, the stock solution should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles and stored tightly sealed at -80°C.[7]
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Handling and Disposal Workflow
The following diagrams illustrate the recommended workflows for handling and disposal.

Handling Workflow

Start Experiment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid Compound
(in Fume Hood or Ventilated Area)

Dissolve in Appropriate Solvent
(Use Sonication if Needed)

Use in Experiment

Store Remaining Material
(Solid or Solution) Properly

End

Click to download full resolution via product page

Caption: General workflow for handling the compound.
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Disposal Decision Workflow

Waste Generated

Is Waste Acidic?

Neutralize with Weak Base
(e.g., Sodium Bicarbonate)

to pH 6.0 - 8.0

Yes

Collect in a Labeled
Hazardous Waste Container

No (Already Neutral)

Contact Environmental Health &
Safety (EHS) for Pickup

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for proper chemical disposal.

Disposal Procedure:

Chemical waste disposal must adhere to local, state, and federal regulations. Under no

circumstances should this compound be disposed of down the sanitary sewer without proper

treatment and authorization.[5]
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Neutralization: As a carboxylic acid, the waste should be neutralized. Slowly add a weak

base like sodium bicarbonate solution to the acidic waste while stirring in a fume hood.[5]

pH Monitoring: Periodically check the pH of the solution. Continue adding the base until the

pH is between 6.0 and 8.0.[5]

Collection: Once neutralized, transfer the solution to a clearly labeled hazardous waste

container. The label must include the chemical name and concentration.[5][12]

Pickup: Store the waste container in a designated satellite accumulation area until it is

collected by your institution's Environmental Health and Safety (EHS) department or a

licensed waste disposal service.[5][12]

Disclaimer: This guide is for informational purposes only. Always consult the specific Safety

Data Sheet (SDS) provided by your supplier and follow all protocols established by your

institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. Cyclohexanecarboxylic acid, 4-(hydroxymethyl)- | C8H14O3 | CID 202819 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. tcichemicals.com [tcichemicals.com]

5. benchchem.com [benchchem.com]

6. fishersci.com [fishersci.com]

7. trans-4-Hydroxycyclohexanecarboxylic Acid | TargetMol [targetmol.com]

8. 66185-74-8 CAS MSDS (TRANS-4-(HYDROXYMETHYL)CYCLOHEXANECARBOXYLIC
ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_4_Methyl_4_chromanecarboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Methyl_4_chromanecarboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Methyl_4_chromanecarboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Methyl_4_chromanecarboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/product/b086831?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-76199/trans-4-Hydroxycyclohexanecarboxylic-acid-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/sds/aldrich/101834
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://www.tcichemicals.com/BE/en/sds/H1175_EU_6N.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Methyl_4_chromanecarboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3438414&productDescription=TRANS-4-%284-CHLROPHENL%29CYCL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.targetmol.com/compound/trans-4-hydroxycyclohexanecarboxylic%20acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB71475400.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB71475400.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. fishersci.com [fishersci.com]

10. file.medchemexpress.com [file.medchemexpress.com]

11. 4-(Hydroxymethyl)cyclohexanecarboxylic Acid | 13380-84-2 | TCI Deutschland GmbH
[tcichemicals.com]

12. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

To cite this document: BenchChem. [Proper handling and disposal procedures for trans-4-
(Hydroxymethyl)cyclohexanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b086831#proper-handling-and-disposal-
procedures-for-trans-4-hydroxymethyl-cyclohexanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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